Cas no 382-12-7 (3,3-Dibromo-1,1,1-trifluorobutan-2-one)

• Product Name: 3,3-Dibromo-1,1,1-trifluorobutan-2-one
• CAS No: 382-12-7
• MF: C₄H₃Br₂F₃O
• MW: 283.869230508804
• CID: 1004443
• PubChem ID: 11832938
• Update Time: 2025-04-20

3,3-Dibromo-1,1,1-trifluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-Dibromo-1,1,1-trifluorobutan-2-one
• 2-Butanone, 3,3-dibromo-1,1,1-trifluoro-
• 3,3-Dibrom-1,1,1-trifluor-butan-2-on
• 3,3-dibromo-1,1,1-trifluoro-2-butanone
• 3,3-dibromo-1,1,1-trifluoro-butan-2-one
• 3,3-dibromo-1,1,1-trifluorobutanone
• 3,3-Dibromo-2-oxo-1,1,1-trifluorobutane
• AG-L-15874
• AGN-PC-00H385
• CTK1B5045
• KB-85127
• DTXSID70474198
• 3,3-dibromo-1,1,1-trifluoro-butanone
• BS-28483
• SCHEMBL3583074
• CS-0208576
• AKOS025211975
• 382-12-7

• Inchi： 1S/C4H3Br2F3O/c1-3(5,6)2(10)4(7,8)9/h1H3
• InChI Key： PGSQEGOEFZQFIB-UHFFFAOYSA-N
• SMILES： BrC(C)(C(C(F)(F)F)=O)Br

Computed Properties

• Exact Mass: 281.85019
• Monoisotopic Mass: 281.85027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones